Cas no 2228258-85-1 (tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate
• CAS No: 2228258-85-1
• MF: C₁₅H₁₉ClF₂N₂O₂
• MW: 332.773370027542
• CID: 6004847
• PubChem ID: 165662116
• Update Time: 2025-10-31

tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate
• EN300-1887541
• 2228258-85-1

• Inchi： 1S/C15H19ClF2N2O2/c1-15(2,3)22-14(21)20-7-6-19-11(8-20)9-4-5-10(17)12(16)13(9)18/h4-5,11,19H,6-8H2,1-3H3
• InChI Key： GXHKGEJPHYLTKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1CN(C(=O)OC(C)(C)C)CCN1)F

Computed Properties

• Exact Mass: 332.1103119g/mol
• Monoisotopic Mass: 332.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate (CAS No. 2228258-85-1)

tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate, with the CAS number 2228258-85-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a tert-butyl ester group, as well as a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate can be represented as follows: the piperazine ring is attached to a tert-butyl ester group via a carbonyl linkage, while the phenyl ring is substituted with a chlorine atom at the 3-position and fluorine atoms at the 2- and 4-positions. This combination of functional groups imparts specific chemical properties that are crucial for its biological activity and potential pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles for various therapeutic indications. tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate has been identified as a promising candidate due to its potential as a modulator of specific receptors and signaling pathways. Research studies have shown that this compound exhibits selective binding to certain receptors, which can lead to beneficial effects in treating neurological disorders, psychiatric conditions, and other diseases.

The pharmacological properties of tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively modulate the activity of specific receptors, such as serotonin receptors (5-HT receptors) and dopamine receptors (D1 and D2 receptors). These findings suggest that it may have potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia.

In vivo studies have further supported these findings by showing that administration of tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate can lead to significant improvements in behavioral and cognitive functions in animal models. For example, studies in rodent models of depression have shown that this compound can enhance serotonin levels in the brain, leading to reduced depressive-like behaviors. Similarly, studies in models of anxiety have demonstrated anxiolytic effects, suggesting its potential as an anti-anxiety agent.

Beyond its potential therapeutic applications, tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate has also been investigated for its use as a tool compound in research settings. Its ability to selectively modulate specific receptors makes it valuable for studying receptor function and signaling pathways. This can provide insights into the underlying mechanisms of various diseases and aid in the development of more targeted therapies.

The synthesis of tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a piperazine derivative with a substituted phenol followed by protection with a tert-butyl ester group. The choice of reagents and solvents is critical for achieving optimal results. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on both small and large scales.

In terms of safety and handling, it is important to note that while tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate is not classified as a hazardous material or controlled substance, proper precautions should still be taken during handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from incompatible materials.

To summarize, tert-butyl 3-(3-chloro-2,4-difluorophenyl)piperazine-1-carboxylate (CAS No. 2228258-85-1) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an interesting subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.